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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the solubility characteristics of 3-Methoxy-
1-propanol in water and a range of common organic solvents. The information presented is
intended to support research, development, and formulation activities where 3-Methoxy-1-
propanol is utilized as a solvent or intermediate.

Core Solubility Profile

3-Methoxy-1-propanol (CAS No: 1589-49-7) is a versatile solvent recognized for its utility in
various industrial and pharmaceutical applications.[1][2] Its unique chemical structure, featuring
both a hydroxyl group and an ether linkage, imparts a favorable solubility profile, allowing for
miscibility with both polar and non-polar substances. This dual functionality makes it an
excellent choice as a solvent, coupling agent, and chemical intermediate.

Quantitative Solubility Data

The solubility of 3-Methoxy-1-propanol has been reported in a variety of solvents. The
following table summarizes the available quantitative and qualitative solubility data for easy
comparison. "Miscible" indicates that the two liquids are completely soluble in each other at all
proportions.
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Solubility of 3-
Solvent Formula Type Methoxy-1-
propanol

Completely Miscible[1]

Water H20 Polar Protic

[31[41[5]
Methanol CHsOH Polar Protic Soluble, Miscible[2][3]
Acetone C3HeO Polar Aprotic Soluble, Miscible[2][3]
Ethanol C2HsOH Polar Protic Soluble[4]
Diethyl Ether (C2H5)20 Polar Aprotic Soluble[4]
Benzene CeHe Non-polar Miscible[2]

Factors Influencing Solubility

The solubility of 3-Methoxy-1-propanol is governed by its molecular structure, which allows for
various intermolecular interactions. The following diagram illustrates the key structural features
and their influence on its solubility in different types of solvents.
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Factors Influencing the Solubility of 3-Methoxy-1-propanol

3-Methoxy-1-propanol Molecule

CH3-0O-CH2CH2CH2-OH

S

Hydroxyl Group (-OH) Ether Group (-O-) Propyl Chain (-CsHs-)

Hydrogen Bondlng/mpole Dipole Interactions Van der Waals Forces
\ / Solvent Interactions
Polar Solvents (e.g., Water, Alcohols) Non-polar Solvents (e.g., Benzene)
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Experimental Workflow for Solubility Determination

Prepare Solvent and Solute at Constant Temperature

;

Mix Known Quantities of Solvent and 3-Methoxy-1-propanol

Y

Equilibrate Mixture with Agitation

;

Allow for Phase Separation/Settling

Visually Inspect for Miscibility

Single Phase Multiple Phases/Turbidity

Miscible Immiscible/Partially Soluble

Sample the Saturated Solvent Phase

Analyze Sample Concentration (e.g., GC, HPLC)

Quantitative Solubility Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b072126?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/bd-3-methoxy-1-propanol-comprehensive-technical-specifications-and-industrial-applications
https://www.lixing-chem.com/3-methoxy-1-propanol-3941140.html
https://webstore.ansi.org/standards/astm/astme1148871993e1
https://www.chembk.com/en/chem/3-Methoxy-1-propanol
https://mubychem.com/3methoxy1propanolmanufacturers.html
https://mubychem.com/3methoxy1propanolmanufacturers.html
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

